Cas no 94991-73-8 ((R)-1-(2,6-Dimethylphenoxy)propan-2-amine)

• Product Name: (R)-1-(2,6-Dimethylphenoxy)propan-2-amine
• CAS No: 94991-73-8
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 817538
• PubChem ID: 180621
• Update Time: 2024-10-25

(R)-1-(2,6-Dimethylphenoxy)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2,6-Dimethylphenoxy)propan-2-amine
• (-)-Mexiletine
• l-Mexiletine
• CHEMBL147507
• 2-PROPANAMINE, 1-(2,6-DIMETHYLPHENOXY)-, (R)-
• (2R)-1-(2,6-dimethylphenoxy)propan-2-amine
• Q27096044
• DB07129
• (R)-2-(2,6-Dimethyl-phenoxy)-1-methyl-ethylamine
• A821017
• BDBM50135883
• PD006078
• Mexiletine, (R)-
• (R)-1-(2,6-DIMETHYLPHENOXY)PROPAN-2-AMINE HCL
• BIDD:GT0498
• DTXSID50241709
• D03NLL
• 4KQ8G4M9DE
• (R)-(-)-Mexiletine
• AKOS017529564
• N16803
• (2R)-1-(2,6-dimethylphenoxy)-2-propanamine
• EN300-5104273
• 2-Propanamine, 1-(2,6-dimethylphenoxy)-, (2R)-
• MEXILETINE, (-)-
• 94991-73-8
• SCHEMBL16082
• UNII-4KQ8G4M9DE
• (R)-MEXILETINE
• NS00099122

• Inchi： 1S/C11H17NO/c1-8-5-4-6-9(2)11(8)13-7-10(3)12/h4-6,10H,7,12H2,1-3H3/t10-/m1/s1
• InChI Key： VLPIATFUUWWMKC-SNVBAGLBSA-N
• SMILES： O(C1C(C)=CC=CC=1C)C[C@@H](C)N

Computed Properties

• Exact Mass: 179.131
• Monoisotopic Mass: 179.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.979
• Boiling Point: 271.5°Cat760mmHg
• Flash Point: 112.2°C
• Refractive Index: 1.516
• PSA: 35.25000
• LogP: 2.72970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers